3-(4-fluorophenyl)-N-isopropyl-2-{[2-(4-methylphenyl)-2-oxoethyl]thio}-4-oxo-3,4-dihydroquinazoline-7-carboxamide

• IUPAC Name: 3-(4-fluorophenyl)-2-[2-(4-methylphenyl)-2-oxoethyl]sulfanyl-4-oxo-N-propan-2-ylquinazoline-7-carboxamide
• InChI: InChI=1S/C27H24FN3O3S/c1-16(2)29-25(33)19-8-13-22-23(14-19)30-27(31(26(22)34)21-11-9-20(28)10-12-21)35-15-24(32)18-6-4-17(3)5-7-18/h4-14,16H,15H2,1-3H3,(H,29,33)
• InChI Key: SIDOPNQTIZZVQA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)CSC2=NC3=C(C=CC(=C3)C(=O)NC(C)C)C(=O)N2C4=CC=C(C=C4)F
• Molecular Formula: C27H24FN3O3S
• Molecular Weight: 489.6 g/mol

Description

3-(4-fluorophenyl)-N-isopropyl-2-{[2-(4-methylphenyl)-2-oxoethyl]thio}-4-oxo-3,4-dihydroquinazoline-7-carboxamide is a useful research compound. Its molecular formula is C27H24FN3O3S and its molecular weight is 489.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The compound 3-(4-fluorophenyl)-N-isopropyl-2-{[2-(4-methylphenyl)-2-oxoethyl]thio}-4-oxo-3,4-dihydroquinazoline-7-carboxamide belongs to the class of quinazoline derivatives, which have been extensively studied for their diverse biological activities. Patel & Patel (2010) synthesized a range of fluoroquinolone-based 4-thiazolidinones, showcasing the complex chemical procedures involved in creating these compounds. These compounds were structurally verified and tested for antimicrobial activities, highlighting the importance of structural analysis in understanding the bioactivity of quinazoline derivatives (Patel & Patel, 2010).

Antimicrobial Properties

Research by Desai et al. (2011) introduced a series of N-{5-[(2-chlorophenyl)methylene]-2-(4-hydroxyphenyl]-4-oxo(1,3-thiazolidin-3-yl)}{4-[2-(4-methylphenyl)-4-oxo(3-hydroquinazolin-3-yl)]phenyl}carboxamides, synthesized and screened for their in vitro antibacterial and antifungal activities. Their work adds to the understanding of the antimicrobial properties of quinazoline derivatives and emphasizes the potential of these compounds in developing new antimicrobial agents (Desai, Dodiya, & Shihora, 2011).

Antitumor Activity

The synthesis of 3-amino-N-(5-fluoro-2-methylphenyl)-4-morpholino-1H-indazole-1-carboxamide and its antitumor activity were reported by Hao et al. (2017). This study provides valuable insights into the structural and functional aspects of quinazoline derivatives in inhibiting cancer cell proliferation, which is crucial for developing new therapeutic agents (Hao et al., 2017).

Radioligand and Imaging Applications

The work of Matarrese et al. (2001) on N-[11C]methylated quinoline-2-carboxamides offers insights into the potential of quinazoline derivatives as radioligands for imaging peripheral benzodiazepine receptors using PET. This application is significant in studying and diagnosing various neurological and psychiatric conditions (Matarrese et al., 2001).